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Compound of Interest

Compound Name: Copper silicate

CAS No.: 16509-17-4

Cat. No.: B095710

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of copper
silicate compounds, intended for researchers, scientists, and professionals in drug

development who may utilize these materials for applications such as magnetic resonance

imaging (MRI) contrast agents or targeted drug delivery. This document details the synthesis,

magnetic behavior, and advanced characterization techniques for key copper silicate
compounds.

Introduction to Magnetic Properties of Copper
Silicates
Copper silicate compounds exhibit a fascinating range of magnetic behaviors, primarily

dictated by the oxidation state and coordination environment of the copper ions, as well as the

overall crystal structure. The presence of unpaired d-electrons in Cu(II) ions is the fundamental

origin of magnetism in these materials. Depending on the arrangement of these ions within the

silicate framework, their magnetic moments can interact, leading to various collective magnetic

phenomena, including paramagnetism, antiferromagnetism, and ferromagnetism.
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Key Concepts:

Paramagnetism: In compounds where Cu(II) ions are magnetically isolated, they behave as

individual magnetic dipoles that align with an external magnetic field. This results in a

positive magnetic susceptibility.

Antiferromagnetism: When neighboring Cu(II) ions have their magnetic moments aligned in

opposite directions, the material is antiferromagnetic. Below a critical temperature, the Néel

temperature (TN), the material exhibits long-range antiferromagnetic ordering.

Ferromagnetism: In some cases, the magnetic moments of adjacent Cu(II) ions can align in

the same direction, leading to a strong net magnetic moment. This phenomenon is observed

below the Curie temperature (TC).

Curie-Weiss Law: In the paramagnetic region above the ordering temperature (TN or TC),

the magnetic susceptibility (χ) of many materials follows the Curie-Weiss law: χ = C / (T - θ),

where C is the Curie constant and θ is the Weiss constant, providing insight into the nature

of the magnetic interactions.

Quantitative Magnetic Data of Selected Copper
Silicate Compounds
The magnetic properties of several copper silicate compounds have been investigated. The

following tables summarize key quantitative data from the literature.
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Compoun
d Name

Chemical
Formula

Magnetic
Ordering

Néel
Temperat
ure (TN)
[K]

Curie-
Weiss
Temperat
ure (θ) [K]

Curie
Constant
(C)
[emu·K/m
ol]

Referenc
e(s)

Dioptase
Cu6Si6O1

8·6H2O

Antiferrom

agnetic
70 - - [1]

Copper

Polysilicate
CuSiO3

Antiferrom

agnetic
7.9 -7.2 -

Copper

Iron

Silicate

Sulfide

Cu2FeSiS4
Antiferrom

agnetic
12 -58 - [2]

Note: Data for some parameters are not always available in the cited literature.

Compound Name g-factor (EPR)
Hyperfine Coupling
Constant (A)

Reference(s)

Cu(II) in Sodium

Silicate Glass
g = 2.35, g⊥ = 2.065

Cu(II) in Titania Gel

(Cellulose modified)
- - [3]

Experimental Protocols for Magnetic
Characterization
The accurate characterization of the magnetic properties of copper silicate compounds

requires a suite of sophisticated experimental techniques. Below are detailed methodologies

for three key techniques.

Superconducting Quantum Interference Device (SQUID)
Magnetometry
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SQUID magnetometry is a highly sensitive technique used to measure the magnetic moment of

a sample as a function of temperature and applied magnetic field.

Sample Preparation:

Powder Samples: Finely ground powder samples (typically 5-20 mg) are packed into a

gelatin capsule or a straw. To prevent movement of the powder during measurement, a small

piece of cotton or quartz wool can be used to gently hold it in place. The exact mass of the

sample must be accurately measured. For air-sensitive samples, the capsule can be sealed

in an inert atmosphere.

Single Crystals: Single crystals are mounted on a sample holder using a minimal amount of

non-magnetic adhesive. The orientation of the crystal with respect to the applied magnetic

field should be carefully controlled and recorded to study magnetic anisotropy.

Hydrated Samples: Hydrated compounds must be handled carefully to prevent dehydration.

Sealing the sample in a container that minimizes water loss is crucial. The measurement

temperature range should be chosen to avoid phase transitions related to dehydration.

Measurement Procedure (DC Susceptibility):

Zero-Field-Cooled (ZFC) Measurement:

Cool the sample from room temperature to the lowest desired temperature (e.g., 2 K) in

the absence of an external magnetic field.

Apply a small DC magnetic field (e.g., 100 Oe).

Measure the magnetic moment as the sample is warmed up to a temperature above the

magnetic ordering temperature.

Field-Cooled (FC) Measurement:

Cool the sample from a high temperature (above any magnetic ordering) to the lowest

desired temperature in the presence of the same DC magnetic field used for the ZFC

measurement.
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Measure the magnetic moment as the sample is warmed up.

Isothermal Magnetization (M-H) Measurement:

Set the temperature to a desired value (e.g., below and above TN).

Measure the magnetic moment as the applied magnetic field is swept from zero to a

maximum value and back to zero.

Neutron Diffraction
Neutron diffraction is a powerful technique for determining the magnetic structure of crystalline

materials. Neutrons have a magnetic moment that interacts with the magnetic moments of

atoms, allowing for the direct observation of magnetic ordering.

Experimental Setup:

A monochromatic beam of neutrons is directed at the sample.

The scattered neutrons are detected at various angles to produce a diffraction pattern.

For magnetic structure determination, data is typically collected at temperatures above and

below the magnetic ordering temperature.

Data Analysis for Magnetic Structure Determination:

Nuclear Structure Refinement: The diffraction pattern collected above the magnetic ordering

temperature contains only nuclear scattering. This data is used to refine the crystal structure

of the material.

Magnetic Structure Determination: The diffraction pattern collected below the ordering

temperature contains both nuclear and magnetic scattering. Subtracting the nuclear

scattering pattern allows for the isolation of the magnetic scattering peaks.

Indexing and Refinement: The positions of the magnetic Bragg peaks are used to determine

the magnetic unit cell and the propagation vector of the magnetic ordering. The intensities of

the magnetic peaks are then used to refine a model of the magnetic structure, which

describes the orientation of the magnetic moments on the copper ions.
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Electron Paramagnetic Resonance (EPR) Spectroscopy
EPR spectroscopy is a technique that probes paramagnetic species, such as Cu(II) ions. It

provides detailed information about the local environment and electronic structure of the copper

centers.

Sample Preparation:

Powder Samples: A small amount of the finely ground powder is placed in a quartz EPR

tube.

Single Crystals: A single crystal is mounted on a goniometer within the EPR cavity to allow

for measurements at different orientations with respect to the magnetic field.

Frozen Solutions/Glasses: For copper silicates that can be prepared in a glassy state, the

sample is frozen in a quartz tube to immobilize the paramagnetic centers.

Measurement and Analysis:

The sample is placed in a resonant cavity and irradiated with microwaves while a magnetic

field is swept.

Absorption of microwaves occurs when the energy of the microwaves matches the energy

difference between the electron spin states of the Cu(II) ions.

The resulting EPR spectrum provides key parameters:

g-factor: This is a tensor quantity that is sensitive to the electronic structure and symmetry

of the Cu(II) ion's coordination environment. Anisotropy in the g-factor (gx ≠ gy ≠ gz)

reveals distortions from ideal cubic symmetry.[4]

Hyperfine Coupling Constant (A): This arises from the interaction between the electron

spin and the nuclear spin of the copper atom (I = 3/2 for both 63Cu and 65Cu). The

hyperfine splitting pattern provides information about the delocalization of the unpaired

electron onto the ligands.

Visualizing the Experimental Workflow
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The following diagram illustrates a typical experimental workflow for synthesizing and

characterizing the magnetic properties of a novel copper silicate compound.

Synthesis

Structural and Compositional Characterization

Magnetic Property Measurement

Data Analysis and Interpretation

Precursor Selection
(e.g., Copper Salt, Silicate Source)

Synthesis Method
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Purification and Drying

X-ray Diffraction (XRD)
(Phase Purity, Crystal Structure)

Electron Microscopy (SEM/TEM)
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and magnetic characterization of copper
silicate compounds.

This comprehensive approach, from synthesis through to detailed magnetic characterization

and data analysis, is essential for elucidating the rich magnetic phenomena present in copper
silicate compounds and for developing their potential applications in various scientific and

technological fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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